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Compound of Interest

Compound Name: Bis(2-ethoxyethyl) adipate

Cat. No.: B086696

Initial Assessment: Following a comprehensive review of scientific literature and publicly
available data, there is currently no significant evidence to support the application of bis(2-
ethoxyethyl) adipate as a plasticizer in flexible food packaging materials. The vast majority of
research and regulatory information focuses on a similarly named but structurally different
compound, bis(2-ethylhexyl) adipate (DEHA), also known as dioctyl adipate (DOA). Therefore,
detailed application notes, experimental protocols for migration studies, and quantitative
performance data for bis(2-ethoxyethyl) adipate in food packaging are not available.

This document provides the available chemical and safety information for bis(2-ethoxyethyl)

adipate to inform researchers and scientists.

Physicochemical Properties of Bis(2-ethoxyethyl)
adipate

While not used in food packaging, the fundamental properties of bis(2-ethoxyethyl) adipate
have been characterized. A summary of its key physicochemical properties is presented below.
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Property Value

IUPAC Name bis(2-ethoxyethyl) hexanedioate
Bis(2-ethoxyethyl) adipate, Hexanedioic acid,

Synonyms )
bis(2-ethoxyethyl) ester

CAS Number 109-44-4

Molecular Formula C14H2606

Molecular Weight 290.35 g/mol

Source: PubChem CID 7987[1]

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, bis(2-ethoxyethyl) adipate is associated with the following hazards:

e H315: Causes skin irritation

e H319: Causes serious eye irritation

e H335: May cause respiratory irritation

It is also noted as a peroxide-forming chemical.[1]

Experimental Protocols

Due to the lack of its application in food packaging, no specific experimental protocols for
migration testing or performance evaluation of bis(2-ethoxyethyl) adipate in this context have
been established or published in the available scientific literature.

Logical Relationship Diagram

The following diagram illustrates the current state of information regarding the use of bis(2-
ethoxyethyl) adipate in food packaging.
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Caption: Information Gap for Bis(2-ethoxyethyl) adipate in Food Packaging.

The Case of Bis(2-ethylhexyl) adipate (DEHA/DOA)

In contrast to bis(2-ethoxyethyl) adipate, bis(2-ethylhexyl) adipate (CAS Number: 103-23-1) is
a widely used and studied plasticizer in flexible food packaging, particularly in polyvinyl chloride
(PVC) films.[2][3] It is valued for its ability to impart flexibility and durability to packaging
materials.[2]

Extensive research has been conducted on the migration of DEHA from packaging into
foodstuffs, especially fatty foods.[4] Regulatory bodies have established specific migration
limits (SMLs) for DEHA to ensure consumer safety. Analytical methods, primarily based on gas
chromatography, are well-established for the determination of DEHA in food and food
simulants.[4]

Conclusion for Researchers and Drug Development
Professionals

For researchers and scientists investigating plasticizers for flexible food packaging, the focus
should remain on well-documented and approved substances like bis(2-ethylhexyl) adipate.
There is no current scientific basis to pursue the use of bis(2-ethoxyethyl) adipate for this
application. Any consideration of novel plasticizers would require extensive toxicological and
migration studies to establish their safety and suitability for food contact applications. Future
research could explore the synthesis and properties of alternative adipates, but this would
necessitate a full suite of safety and performance evaluations before they could be considered
for use in food packaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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